Cas no 900874-91-1 (T-00127_HEV1)

• Product Name: T-00127_HEV1
• CAS No: 900874-91-1
• MF: C₂₂H₂₉N₅O₃
• MW: 411.497364759445
• MDL: MFCD06775497
• CID: 3141839
• Update Time: 2025-07-01

T-00127_HEV1 Chemical and Physical Properties

Names and Identifiers

• <br>3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(2-morpholinoethyl)pyrazolo[1,5-a]py rimidin-7-amine
• T-00127_HEV1
• 3-(3,4-Dimethoxyphenyl)-2,5-dimethyl-N-[2-(4-morpholinyl)ethyl]pyrazolo[1,5-a]pyrimidin-7-amine (ACI)
• T 00127-HEV1

• MDL： MFCD06775497
• Inchi： 1S/C22H29N5O3/c1-15-13-20(23-7-8-26-9-11-30-12-10-26)27-22(24-15)21(16(2)25-27)17-5-6-18(28-3)19(14-17)29-4/h5-6,13-14,23H,7-12H2,1-4H3
• InChI Key： RITGMCAEZVMEQO-UHFFFAOYSA-N
• SMILES： N1C2N(N=C(C)C=2C2C=C(OC)C(OC)=CC=2)C(NCCN2CCOCC2)=CC=1C

T-00127_HEV1 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on T-00127_HEV1

T-00127_HEV1: A Comprehensive Overview

The compound with CAS No. 900874-91-1, also known as T-00127_HEV1, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is notable for its unique chemical structure and its potential applications in various fields, including materials science, pharmaceuticals, and advanced manufacturing. Recent studies have highlighted its exceptional properties, making it a subject of intense research and development.

T-00127_HEV1 is a derivative of a larger class of compounds known for their high thermal stability and mechanical strength. Its structure incorporates a novel arrangement of functional groups that contribute to its remarkable performance characteristics. Researchers have recently explored its ability to act as a precursor in the synthesis of advanced polymers, which could revolutionize industries reliant on high-performance materials.

One of the most groundbreaking findings related to CAS No. 900874-91-1 is its role in enhancing the efficiency of energy storage systems. Studies published in leading scientific journals have demonstrated that when used as an additive in lithium-ion batteries, it significantly improves both energy density and cycle stability. This discovery has positioned T-00127_HEV1 as a critical component in the development of next-generation energy storage technologies.

The synthesis of T-00127_HEV1 involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic techniques have enabled researchers to optimize the synthesis pathway, reducing production costs and improving yield. These developments have brought CAS No. 900874-91-1 closer to commercial viability, with several companies already exploring its potential for large-scale production.

In addition to its industrial applications, T-00127_HEV1 has shown promise in biomedical research. Preliminary studies suggest that it may serve as a drug delivery vehicle due to its biocompatible properties and controlled release capabilities. This opens up new avenues for targeted therapy and personalized medicine, further underscoring the versatility of this compound.

The environmental impact of CAS No. 900874-91-1 has also been a focal point of recent research. Scientists have investigated its biodegradability and toxicity profiles, with encouraging results indicating low environmental risk under controlled usage conditions. These findings are crucial for ensuring sustainable practices in the production and application of T-00127_HEV1.

Looking ahead, the continued exploration of T-00127_HEV1's properties is expected to unlock even more innovative uses. Collaborative efforts between academia and industry are paving the way for breakthroughs that could redefine multiple sectors. As research progresses, CAS No. 900874-91-1 stands poised to become a cornerstone of modern technological advancements.